2-(4-chlorophenyl)-N-[4-(2-methoxyethoxy)phenyl]acetamide

• Molecular Formula: C17H18ClNO3
• Molecular Weight: 319.8 g/mol
• IUPAC Name: 2-(4-chlorophenyl)-N-[4-(2-methoxyethoxy)phenyl]acetamide
• InChI: InChI=1S/C17H18ClNO3/c1-21-10-11-22-16-8-6-15(7-9-16)19-17(20)12-13-2-4-14(18)5-3-13/h2-9H,10-12H2,1H3,(H,19,20)
• InChI Key: JGHPVFQISJBBIY-UHFFFAOYSA-N
• SMILES: COCCOC1=CC=C(C=C1)NC(=O)CC2=CC=C(C=C2)Cl

Description

2-(4-chlorophenyl)-N-[4-(2-methoxyethoxy)phenyl]acetamide, also known as GW501516, is a synthetic drug that was first developed in the 1990s. It belongs to a class of compounds known as peroxisome proliferator-activated receptor delta (PPARδ) agonists and has been found to have a wide range of potential applications in scientific research.

Mechanism of Action

2-(4-chlorophenyl)-N-[4-(2-methoxyethoxy)phenyl]acetamide works by activating PPARδ, a nuclear receptor that plays a key role in the regulation of lipid and glucose metabolism, as well as inflammation and cell differentiation. By activating this receptor, 2-(4-chlorophenyl)-N-[4-(2-methoxyethoxy)phenyl]acetamide increases the expression of genes involved in fatty acid oxidation and glucose uptake, while also reducing the expression of genes involved in lipid synthesis and storage. This leads to an overall improvement in metabolic function and a reduction in the risk of metabolic disorders.
Biochemical and Physiological Effects:
In addition to its effects on metabolism and cardiovascular health, 2-(4-chlorophenyl)-N-[4-(2-methoxyethoxy)phenyl]acetamide has been found to have a number of other biochemical and physiological effects. For example, it has been shown to increase the expression of genes involved in skeletal muscle fiber type switching, leading to an increase in endurance and exercise capacity. It has also been found to have neuroprotective effects, reducing the risk of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(4-chlorophenyl)-N-[4-(2-methoxyethoxy)phenyl]acetamide for lab experiments is its relatively low toxicity and lack of significant side effects. Additionally, it has a long half-life, allowing for once-daily dosing and reducing the need for frequent administration. However, one limitation of 2-(4-chlorophenyl)-N-[4-(2-methoxyethoxy)phenyl]acetamide is its relatively high cost compared to other research compounds, which may limit its use in some studies.

Future Directions

There are a number of potential future directions for research on 2-(4-chlorophenyl)-N-[4-(2-methoxyethoxy)phenyl]acetamide, including further investigation of its effects on metabolism and cardiovascular health, as well as its potential applications in the treatment of neurodegenerative diseases. Additionally, there is a need for more research on the long-term safety and efficacy of 2-(4-chlorophenyl)-N-[4-(2-methoxyethoxy)phenyl]acetamide, particularly in humans. Finally, there is potential for the development of new PPARδ agonists with improved efficacy and safety profiles.

Synthesis Methods

The synthesis of 2-(4-chlorophenyl)-N-[4-(2-methoxyethoxy)phenyl]acetamide involves the reaction of 4-chlorobenzyl cyanide with 4-(2-methoxyethoxy)benzyl magnesium chloride to form the intermediate product, which is then treated with acetic anhydride to yield the final product. The overall process is relatively simple and can be carried out on a large scale.

Scientific Research Applications

2-(4-chlorophenyl)-N-[4-(2-methoxyethoxy)phenyl]acetamide has been found to have a wide range of potential applications in scientific research, particularly in the fields of metabolic disorders, cardiovascular disease, and cancer. It has been shown to have a positive effect on lipid metabolism, glucose homeostasis, and insulin sensitivity, making it a potential treatment for conditions such as obesity, type 2 diabetes, and dyslipidemia. Additionally, it has been found to have cardioprotective effects, reducing the risk of atherosclerosis and other cardiovascular diseases. Finally, 2-(4-chlorophenyl)-N-[4-(2-methoxyethoxy)phenyl]acetamide has been shown to have anti-cancer properties, inhibiting the growth of a variety of tumor cell lines.